Cas no 821801-06-3 (Dodecanamide, 2,2-difluoro-3-oxo-N-[(1S)-2-oxocyclohexyl]-)

• Product name: Dodecanamide, 2,2-difluoro-3-oxo-N-[(1S)-2-oxocyclohexyl]-
• CAS No: 821801-06-3
• MF: C₁₈H₂₉NO₃F₂
• MW: 345.42456
• CID: 696220
• PubChem ID: 11187043

Dodecanamide, 2,2-difluoro-3-oxo-N-[(1S)-2-oxocyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Dodecanamide, 2,2-difluoro-3-oxo-N-[(1S)-2-oxocyclohexyl]-
• 2,2-difluoro-3-oxo-N-[(1S)-2-oxocyclohexyl]dodecanamide
• 821801-06-3
• DTXSID50458158

• Inchi： InChI=1S/C18H29F2NO3/c1-2-3-4-5-6-7-8-13-16(23)18(19,20)17(24)21-14-11-9-10-12-15(14)22/h14H,2-13H2,1H3,(H,21,24)/t14-/m0/s1
• InChI Key： RQMOMMWSBYKSIW-AWEZNQCLSA-N
• SMILES： CCCCCCCCCC(=O)C(C(=O)NC1CCCCC1=O)(F)F

Computed Properties

• Exact Mass: 345.21155011g/mol
• Monoisotopic Mass: 345.21155011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 5.4